Cas no 1956331-38-6 (5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)-)

• Product Name: 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)-
• CAS No: 1956331-38-6
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5192533
• Update Time: 2025-09-23

5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)-

• Inchi： 1S/C13H14N2O3/c1-17-11-5-3-9(4-6-11)12(16)10-7-14-13(18-2)15-8-10/h3-8,12,16H,1-2H3
• InChI Key： VOYBIVRHWBBYKR-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(OC)N=C1)(C1C=CC(OC)=CC=1)O

Additional information on 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)-

Recent Advances in the Study of 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- (CAS: 1956331-38-6)

The compound 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- (CAS: 1956331-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and methoxy-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis protocol that improved yield and purity compared to traditional methods. The protocol involves a series of condensation and substitution reactions, with the final product characterized using NMR and mass spectrometry. This advancement is expected to facilitate large-scale production for further preclinical and clinical studies.

Pharmacological investigations have revealed that 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have identified specific binding interactions with the active sites of target proteins, providing a structural basis for its bioactivity.

Another notable finding comes from a recent preclinical study evaluating the compound's anticancer properties. Researchers observed that 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- induced apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These results highlight its potential as a candidate for combination therapy in oncology.

Despite these promising findings, challenges remain in the development of 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic profile while maintaining efficacy.

In conclusion, recent studies on 5-Pyrimidinemethanol, 2-methoxy-α-(4-methoxyphenyl)- (CAS: 1956331-38-6) have expanded our understanding of its chemical and biological properties. Its dual anti-inflammatory and anticancer activities make it a compelling subject for further investigation. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents in chemical biology and medicine.